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Compound of Interest

Compound Name: 1H-Pyrazole-1,5-dicarboxylic acid

CAS No.: 90993-83-2

Cat. No.: B12861872

Get Quote

Part 1: Executive Technical Analysis &
Nomenclature Paradox
The "1,5" vs. "3,5" Stability Paradox Before evaluating thermodynamic parameters, it is critical

to address the structural identity of "1H-Pyrazole-1,5-dicarboxylic acid." In strict IUPAC

nomenclature, the "1H" designation indicates a proton on the nitrogen at position 1.[1]

Consequently, a substituent cannot simultaneously occupy position 1 (N1) unless the proton is

displaced.[1]

The Theoretical 1,5-Isomer (N-Carboxy Species): A structure with a carboxylic acid at N1

and C5 (Pyrazole-1,5-dicarboxylic acid) is a carbamic acid derivative.[1] These species are

thermodynamically unstable and prone to spontaneous decarboxylation (loss of

) upon synthesis or acidification, reverting to the N-unsubstituted pyrazole.[1]

The Stable 3,5-Isomer (The Industrial Standard): The compound commercially and

scientifically referenced in this context is 1H-Pyrazole-3,5-dicarboxylic acid (CAS: 3112-31-
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0). Due to annular tautomerism, the C3 and C5 positions are chemically equivalent when the

nitrogen is unsubstituted.[1]

Editorial Note: This guide focuses on the thermodynamic profile of the stable 1H-Pyrazole-3,5-

dicarboxylic acid (3,5-PDC), while referencing the instability mechanisms of the N-substituted

variants where relevant for synthetic planning.

Structural Tautomerism & Stability
The high thermodynamic stability of 3,5-PDC arises from its ability to form extensive

intermolecular hydrogen bonding networks in the solid state and its resonance stabilization.[1]

Tautomeric Equilibrium (Thermodynamically Stable)

Unstable N-Carboxy Variant

1H-Pyrazole-3,5-dicarboxylic acid
(H on N1, COOH on C3, C5)
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Proton Shift (Fast)

Pyrazole-1,5-dicarboxylic acid
(COOH on N1, C5)

Pyrazole-5-carboxylic acid
+ CO2 (Gas)

Spontaneous
Decarboxylation

Click to download full resolution via product page

Caption: Figure 1. Tautomeric equivalence of the stable 3,5-isomer vs. the irreversible

decarboxylation of the unstable N-carboxy (1,5) species.[1][2][3]

Part 2: Physicochemical & Thermodynamic Profile
The following data characterizes 1H-Pyrazole-3,5-dicarboxylic acid (Monohydrate and

Anhydrous).

Thermal Properties
The compound exhibits exceptional thermal stability for a dicarboxylic acid, resisting

decarboxylation up to nearly 300°C.[1] This stability makes it a preferred linker for Metal-
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Organic Frameworks (MOFs).

Parameter Value Condition/Note

Melting Point (ngcontent-ng-

c1131663873="" _nghost-ng-

c2519336191="" class="inline

ng-star-inserted">

)

292–295 °C
Decomposes upon melting

(Decarboxylation).[4]

Decomposition Onset ~287 °C

Measured via TGA

(Thermogravimetric Analysis).

[1]

Crystal Density 1.814 g/cm³ Predicted/Calculated.[1][5]

Solid-State Form Monohydrate / Anhydrous

Often isolated as monohydrate

(CAS 303180-11-2); water is

lattice-bound.

Solution Thermodynamics (pKa & Solubility)
The acidity of the pyrazole ring (N-H) and the carboxylic groups creates a complex ionization

profile.[1]

pKa1 (COOH): ~2.0 – 2.5 (Strongly acidic due to electron-withdrawing pyrazole ring).[1]

pKa2 (COOH): ~4.0 – 4.8.[1]

pKa3 (N-H): >13 (Very weak acid).[1]

Solubility:

Water:[1] Low (sparingly soluble in cold water; soluble in boiling water).[1]

Organic Solvents: Soluble in DMSO, DMF, Methanol.[1]

Base: Highly soluble in aqueous NaOH/KOH (forms dicarboxylate salts).[1]
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Part 3: Degradation Mechanisms & Stress Testing
Thermal Decarboxylation Pathway
At temperatures exceeding 290°C, or under catalyzed conditions (Cu-catalysis), the compound

undergoes sequential decarboxylation.[1]

Mechanism:

Loss of first

Pyrazole-3(5)-carboxylic acid.

Loss of second

1H-Pyrazole (volatile).

Experimental Protocols for Stability Validation
To validate the stability of a batch (e.g., for drug substance qualification), use the following

protocols.

Protocol A: Thermal Stress Testing (DSC/TGA)
Objective: Determine the precise onset of decarboxylation.

Instrument: Differential Scanning Calorimeter (DSC) & Thermogravimetric Analyzer (TGA).[1]

Method:

Equilibrate 5–10 mg sample at 30°C.

Ramp temperature at 10°C/min under

flow (50 mL/min).

Monitor for endothermic peak (melting) coupled with mass loss (TGA).[1]

Acceptance Criteria: No significant mass loss (<1%) below 250°C. Endotherm onset >285°C.

[1]
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Protocol B: Hydrolytic Stability (HPLC)
Objective: Confirm stability in aqueous media (simulating formulation).

Method:

Prepare 0.5 mg/mL solution in 50:50 Methanol:Water (pH adjusted to 7.0).

Incubate at 40°C / 75% RH for 7 days.

Analyze via HPLC (C18 column, Gradient 5%

95% ACN in Water + 0.1% TFA).[1]

Target: Purity retention >99.5%.

Degradation Logic Diagram

Thermal Stress (>290°C)

1H-Pyrazole-3,5-dicarboxylic acid

Transition State
(Cyclic Proton Transfer)

Heat input

Intermediate:
Pyrazole-3-carboxylic acid

-CO2

Final Degradant:
1H-Pyrazole + 2 CO2

-CO2 (High Temp)
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Click to download full resolution via product page

Caption: Figure 2. Stepwise thermal decarboxylation pathway of pyrazole dicarboxylic acids.

Part 4: Implications for Drug Development &
Synthesis
Storage & Handling

Hygroscopicity: The anhydrous form may convert to the monohydrate upon exposure to

humidity.[1] Store in tightly sealed containers with desiccants.

Incompatibility: Avoid strong oxidizing agents and transition metals (Cu, Ag) in solution, as

these can catalyze decarboxylation at lower temperatures (see Decarboxylative couplings in

literature).[1]

Synthetic Utility (MOFs & Ligands)
The 3,5-dicarboxylic acid motif is a "privileged linker" in reticular chemistry.[1] Its stability allows

for solvothermal synthesis conditions (often 100–150°C in DMF) without degradation, a key

advantage over less stable heterocyclic acids.[1]

Impurity Profile
If synthesizing this compound, watch for:

Monodecarboxylated impurity: Pyrazole-3-carboxylic acid (detectable by HPLC).

Regioisomers: N-alkylated byproducts if alkylation steps were involved (e.g., 1-methyl-

pyrazole-3,5-dicarboxylic acid).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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